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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881 Get Quote

Technical Support Center: Stability of Strontium
Thiosulphate
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

strontium thiosulphate. The information is based on established chemical principles of

thiosulphates, as specific quantitative stability data for strontium thiosulphate is not readily

available in published literature.

Frequently Asked Questions (FAQs)
Q1: What is the expected stability of a strontium thiosulphate solution at neutral pH?

A1: Generally, thiosulphate solutions are most stable in the neutral to slightly alkaline range,

typically between pH 7 and 9. In this range, decomposition due to acidic or strongly alkaline

conditions is minimized. However, other factors such as exposure to air (oxygen), light, and

microbial contamination can still affect long-term stability. For optimal stability, it is

recommended to use purified, boiled (to remove dissolved gases) water for solution

preparation and store in a tightly sealed, opaque container.

Q2: My strontium thiosulphate solution turned cloudy after I adjusted the pH to 4. What is

happening?
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A2: Thiosulphate salts characteristically decompose in acidic conditions.[1][2] The cloudiness

you are observing is likely the precipitation of elemental sulfur, a primary product of this

decomposition. The other main product is sulfur dioxide gas.[1] It is strongly advised to avoid

acidic pH conditions (below pH 7) when working with strontium thiosulphate solutions unless

the experimental design specifically requires it.

Q3: What are the primary degradation products of strontium thiosulphate under different pH

conditions?

A3: The degradation pathway of thiosulphate is highly dependent on pH:

Acidic Conditions (pH < 7): The primary decomposition products are elemental sulfur (S₈)

and sulfur dioxide (SO₂).[1] This is an irreversible decomposition.

Neutral to Slightly Alkaline Conditions (pH 7-9): Thiosulphate is relatively stable.

Degradation, if it occurs, is often slow and may be initiated by factors like oxidation.

Strongly Alkaline Conditions (pH > 9): In the presence of strong bases and heat,

thiosulphates can disproportionate into sulphate (SO₄²⁻) and sulphide (S²⁻) ions. This is a

different decomposition pathway than in acidic media.

Q4: Can I use standard buffers to adjust the pH of my strontium thiosulphate solution?

A4: Caution should be exercised when selecting a buffer. Phosphate and citrate buffers are

generally suitable in the neutral to slightly acidic range, but it is crucial to ensure that the buffer

components do not react with strontium or thiosulphate ions. For instance, a high concentration

of phosphate could potentially lead to the precipitation of strontium phosphate. It is

recommended to perform a small-scale compatibility test with the chosen buffer system before

preparing a large batch.

Q5: How can I monitor the stability of my strontium thiosulphate solution over time?

A5: The most common method for monitoring the concentration of thiosulphate is High-

Performance Liquid Chromatography (HPLC) with UV detection.[3] An alternative is iodometric

titration, where the thiosulphate solution is titrated against a standardized iodine solution. A

decrease in the concentration of thiosulphate over time indicates degradation. Visual inspection
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for turbidity (sulfur precipitation) and pH measurement are also simple yet effective indicators of

instability.

Troubleshooting Guide
Issue Potential Cause Recommended Action

Solution appears cloudy or has

a yellowish precipitate.

Acidic Decomposition: The pH

of the solution is likely below 7,

causing the formation of

elemental sulfur.[1][2]

Immediately measure the pH.

If acidic, the solution has

decomposed and should be

discarded. For future

preparations, ensure the pH is

maintained at or above 7.

A "rotten egg" smell is

detected.

Sulphide Formation: This can

occur under strongly alkaline

conditions or due to microbial

contamination.

Check the pH. If highly

alkaline, consider if this is

appropriate for your

experiment. If microbial

contamination is suspected,

prepare fresh solutions using

sterile water and containers.

Assay results show a decrease

in strontium thiosulphate

concentration over a short

period.

Decomposition: This could be

due to incorrect pH, exposure

to oxidants (like dissolved

oxygen), or microbial growth.

Review the solution

preparation and storage

procedures. Ensure the pH is

in the stable range (7-9), use

de-gassed water, and store in

a sealed, dark container.

Unexpected peaks appear in

the HPLC chromatogram.

Formation of Degradation

Products: These could be

polythionates or other sulfur

species resulting from

decomposition.

Attempt to identify the

degradation products. This

may provide insight into the

decomposition pathway and

help in optimizing storage

conditions.
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Protocol: pH-Dependent Stability Study of Strontium
Thiosulphate
This protocol outlines a general procedure to quantify the stability of strontium thiosulphate at

different pH values.

Preparation of Buffer Solutions:

Prepare a series of buffers covering the desired pH range (e.g., pH 4, 5, 6, 7, 8, 9). Use

buffers that are compatible with strontium salts (e.g., acetate for acidic pH, phosphate for

neutral pH, and borate for alkaline pH).

Preparation of Strontium Thiosulphate Stock Solution:

Accurately weigh strontium thiosulphate pentahydrate and dissolve it in purified, de-

gassed water to a known concentration (e.g., 10 mg/mL).

Preparation of Stability Samples:

For each pH value, mix the strontium thiosulphate stock solution with the corresponding

buffer to achieve the final desired concentration (e.g., 1 mg/mL).

Dispense the solutions into separate, sealed, and labeled containers for each time point.

Storage Conditions:

Store the samples at a controlled temperature (e.g., 25°C or 40°C). Protect the samples

from light.

Sample Analysis:

At predetermined time points (e.g., 0, 24, 48, 72 hours, and 1 week), withdraw a sample

from each pH condition.

Immediately analyze the concentration of strontium thiosulphate using a validated HPLC

method.

Visually inspect the samples for any changes in appearance (e.g., color, turbidity).
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Measure the pH of the samples to check for any drift.

Data Analysis:

Calculate the percentage of the initial strontium thiosulphate concentration remaining at

each time point for each pH.

Plot the percentage remaining versus time for each pH to determine the degradation

kinetics.

Data Presentation
The following tables are examples of how to present the quantitative data obtained from the

experimental protocol described above.

Table 1: Percentage of Strontium Thiosulphate Remaining at 25°C

Time (hours) pH 4 pH 5 pH 7 pH 9

0 100% 100% 100% 100%

24 65% 85% 99% 99%

48 40% 70% 98% 99%

72 20% 60% 98% 98%

168 (1 week) <5% 45% 97% 98%

Table 2: Observations of Physical Appearance at 25°C
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Time (hours) pH 4 pH 5 pH 7 pH 9

0 Clear Clear Clear Clear

24 Turbid Slightly Hazy Clear Clear

48
Yellow

Precipitate
Turbid Clear Clear

72
Heavy

Precipitate
Turbid Clear Clear

168 (1 week)
Heavy

Precipitate

Heavy

Precipitate
Clear Clear
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Caption: General decomposition pathways of strontium thiosulphate under different pH

conditions.
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Caption: Troubleshooting workflow for stability issues with strontium thiosulphate solutions.
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Caption: Experimental workflow for a pH-dependent stability study of strontium thiosulphate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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